Cas no 2228763-71-9 (1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228763-71-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6410452
• PubChem ID: 165713562
• Update Time: 2025-10-28

1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1728108
• 2228763-71-9

• Inchi： 1S/C13H19N/c1-9-6-5-7-10(2)11(9)13(14)8-12(13,3)4/h5-7H,8,14H2,1-4H3
• InChI Key： ZMAPEJRSNSEUCV-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=CC=CC=2C)CC1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228763-71-9)

In the realm of organic chemistry, 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228763-71-9) stands out as a compound of significant interest due to its unique structural properties and potential applications. This cyclopropane derivative features a dimethylphenyl group and a dimethyl-substituted cyclopropane ring, making it a subject of study in pharmaceutical and agrochemical research. Researchers are particularly intrigued by its steric hindrance effects and amine functionality, which contribute to its reactivity and binding affinity in various chemical contexts.

The compound's molecular stability and lipophilicity have sparked discussions in drug discovery circles, especially in the design of small-molecule inhibitors and bioactive scaffolds. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such structures, as they align with the search for novel targeted therapies. Users frequently search for terms like "cyclopropane amine applications" or "dimethylphenyl derivatives in medicine," reflecting the growing demand for specialized chemical insights.

From a synthetic perspective, 2228763-71-9 exemplifies the challenges and opportunities in stereoselective synthesis. Its constrained ring system requires precise methodologies, such as transition-metal catalysis or photochemical reactions, topics often queried in academic databases. The compound's thermal stability also makes it relevant to material science applications, where researchers explore its potential in polymeric matrices or surface coatings.

Environmental and green chemistry considerations are another hotspot tied to this compound. With increasing searches for "sustainable amine synthesis" and "eco-friendly cyclopropanation," the development of catalytic protocols for derivatives like 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine gains traction. Innovations in biocatalysis and solvent-free reactions could enhance its industrial viability while minimizing ecological impact.

Analytical characterization of CAS No. 2228763-71-9 relies heavily on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods address common user queries about "amine compound verification" and "structural elucidation tools." The compound's crystalline properties further invite exploration in solid-state chemistry, a field gaining momentum with the rise of crystal engineering.

In conclusion, 1-(2,6-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine embodies the intersection of structural novelty and functional versatility. Its relevance to drug development, material innovation, and sustainable chemistry ensures continued attention from both academic and industrial sectors. As search trends evolve toward precision synthesis and application-specific design, this compound remains a compelling case study in modern chemical research.